Cas no 1601197-15-2 (2,2-difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic acid
• CAS No: 1601197-15-2
• MF: C₆H₅F₂NO₃S
• MW: 209.170607328415
• CID: 5872289
• PubChem ID: 116085873
• Update Time: 2025-06-09

2,2-difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic acid
• EN300-1629167
• 1601197-15-2

• Inchi： 1S/C6H5F2NO3S/c7-6(8,5(11)12)4(10)3-1-13-2-9-3/h1-2,4,10H,(H,11,12)
• InChI Key： YSVAHPGIMZBKOD-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(C(C(=O)O)(F)F)O

Computed Properties

• Exact Mass: 208.99582052g/mol
• Monoisotopic Mass: 208.99582052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.7Ų

Additional information on 2,2-difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic acid

Recent Advances in the Study of 2,2-Difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic Acid (CAS: 1601197-15-2)

In recent years, the compound 2,2-difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic acid (CAS: 1601197-15-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole ring and difluorinated propanoic acid moiety, has shown promising potential in various therapeutic applications, including enzyme inhibition and antimicrobial activity. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and structural optimization of 2,2-difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic acid. The researchers employed a multi-step synthesis approach, starting from commercially available thiazole derivatives, to achieve high yields and purity. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) were used to confirm the compound's structure, while density functional theory (DFT) calculations provided insights into its electronic properties and stability. The study emphasized the importance of the difluoro substitution in enhancing the compound's metabolic stability and bioavailability.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's inhibitory effects on bacterial enzymes, particularly those involved in folate biosynthesis. The results demonstrated that 2,2-difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic acid exhibited potent activity against a range of Gram-positive and Gram-negative pathogens, with minimal cytotoxicity to mammalian cells. The researchers attributed this selectivity to the compound's ability to bind selectively to bacterial dihydrofolate reductase (DHFR), a key enzyme in the folate pathway. These findings suggest its potential as a novel antibiotic candidate, especially in the face of rising antimicrobial resistance.

In addition to its antimicrobial properties, recent preclinical studies have explored the compound's role in cancer therapy. A 2024 paper in Molecular Cancer Therapeutics reported that 2,2-difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic acid could inhibit the activity of histone deacetylases (HDACs), a class of enzymes implicated in tumor progression and metastasis. In vitro and in vivo experiments using human cancer cell lines and xenograft models revealed significant reductions in tumor growth and angiogenesis. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and prolonged half-life, making it a promising candidate for further development.

Despite these promising results, challenges remain in the clinical translation of 2,2-difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic acid. A review article in Expert Opinion on Drug Discovery (2023) pointed out the need for more comprehensive toxicity studies and formulation optimization to address issues such as solubility and tissue distribution. Furthermore, the compound's mechanism of action in different biological contexts requires further elucidation to maximize its therapeutic potential and minimize off-target effects.

In conclusion, 2,2-difluoro-3-hydroxy-3-(1,3-thiazol-4-yl)propanoic acid (CAS: 1601197-15-2) represents a versatile and promising molecule in chemical biology and drug discovery. Its unique structural features and broad-spectrum biological activities make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanisms of action, and advancing it through preclinical and clinical trials to unlock its full therapeutic potential.